Cas no 1780323-67-2 (3-{imidazo1,2-apyridin-2-yl}azetidine)

• Product Name: 3-{imidazo1,2-apyridin-2-yl}azetidine
• CAS No: 1780323-67-2
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5756407
• PubChem ID: 105435528
• Update Time: 2025-05-25

3-{imidazo1,2-apyridin-2-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1773751
• 3-{imidazo[1,2-a]pyridin-2-yl}azetidine
• 1780323-67-2
• 3-{imidazo1,2-apyridin-2-yl}azetidine

• Inchi： 1S/C10H11N3/c1-2-4-13-7-9(8-5-11-6-8)12-10(13)3-1/h1-4,7-8,11H,5-6H2
• InChI Key： VQORVEICCBQOFI-UHFFFAOYSA-N
• SMILES： N1CC(C2=CN3C=CC=CC3=N2)C1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-{imidazo1,2-apyridin-2-yl}azetidine

Compound CAS No. 1780323-67-2: 3-{Imidazo[1,2-a]pyridin-2-yl}Azetidine

3-{Imidazo[1,2-a]pyridin-2-yl}azetidine (CAS No. 1780323-67-2) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. This compound is characterized by its imidazo[1,2-a]pyridine ring system fused with an azetidine ring, creating a bicyclic structure that exhibits interesting electronic and steric properties.

The imidazo[1,2-a]pyridine moiety is a heterocyclic aromatic system that is known for its stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic aromatic substitution. The azetidine ring, on the other hand, is a four-membered saturated nitrogen-containing ring that contributes to the compound's rigidity and potential bioavailability. The combination of these two structural elements makes 3-{Imidazo[1,2-a]pyridin-2-yl}azetidine a promising candidate for exploring novel chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. For instance, researchers have investigated its ability to act as a scaffold for designing small-molecule inhibitors targeting various enzymes and receptors. The imidazo[1,2-a]pyridine group has been shown to enhance the binding affinity of the compound to certain protein targets, making it a valuable component in drug discovery efforts.

In terms of synthesis, 3-{Imidazo[1,2-a]pyridin-2-yl}azetidine can be prepared through a variety of methods, including cyclization reactions and coupling techniques. One common approach involves the reaction of an appropriate imidazole derivative with an azetidine precursor under specific conditions to form the bicyclic structure. The choice of synthetic route depends on the availability of starting materials and the desired regioselectivity of the product.

The pharmacological properties of this compound have also been explored in recent research. Studies have demonstrated that 3-{Imidazo[1,2-a]pyridin-2-yl}azetidine exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate ion channels has been investigated, opening up possibilities for its use in treating neurological disorders.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into the molecular structure and purity of the compound, which are critical for ensuring its quality in research and development applications.

In conclusion, 3-{Imidazo[1,2-a]pyridin-2-yl}azetidine (CAS No. 1780323-67-2) is a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structural features make it an attractive target for further research aimed at uncovering new chemical reactions and therapeutic applications.